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Compound of Interest

Compound Name:
1-methyl-D-tryptophan

hydrochloride

CAS No.: 2227145-87-9

Cat. No.: B11862714

Get Quote

Executive Summary & Critical Identity Verification
1-Methyl-D-tryptophan (also known as Indoximod or D-1MT) is a specific isomer used primarily

as an IDO pathway inhibitor in immuno-oncology research.[1] Before proceeding, you must

verify the exact chemical identity, as nomenclature confusion is common in tryptophan

derivatives.

CRITICAL CHECK: N-Methyl vs. O-Methyl
Ensure you are handling 1-Methyl-D-tryptophan (Indole Nitrogen methylated) and NOTD-

Tryptophan Methyl Ester (Carboxyl Oxygen methylated).[1] These compounds have different

metabolic profiles and chemical stabilities.
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Feature
1-Methyl-D-tryptophan HCl

(Target)
D-Tryptophan Methyl Ester

HCl (Common Confusion)

Structure
Methyl group on Indole

Nitrogen

Methyl group on Carboxyl

Oxygen

CAS (Free Base) 110117-83-4 14907-27-8 (HCl salt)

Primary Use
IDO Inhibitor (Immuno-

oncology)

Peptide Synthesis

Intermediate

Solubility
Soluble in DMSO, MeOH,

Dilute Acid
Soluble in Water, Methanol

Chemical Safety Profile & Hazard Identification
Effective disposal begins with accurate hazard characterization. While specific toxicological

data for the hydrochloride salt may be limited, we extrapolate from the free base (Indoximod)

and general indole derivative protocols.

Physicochemical Properties
Chemical Formula: C₁₂H₁₄N₂O₂[2] · HCl

Molecular Weight: 218.25 g/mol (Free Base) + 36.46 (HCl) ≈ 254.71 g/mol

Physical State: Crystalline solid (Off-white to light brown)[1]

Solubility: High solubility in water (due to HCl salt form), DMSO, and Methanol.

GHS Hazard Classification
Treat as a Hazardous Substance until fully characterized.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[3]
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H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3]

Combustibility: As an organic solid, fine dusts may form explosive mixtures in air.

Pre-Disposal Assessment & Segregation
Do not mix this compound indiscriminately with general waste. The indole moiety is electron-

rich and can react vigorously with strong oxidizers.[1]

Segregation Logic
Oxidizer Separation: Keep strictly separate from strong oxidizing agents (e.g., nitric acid,

perchlorates) to prevent exothermic decomposition.

pH Sensitivity: The hydrochloride salt is acidic. Avoid mixing with strong bases (e.g., sodium

hydroxide) in concentrated forms, as this will convert the salt back to the free base,

potentially causing precipitation and clogging of liquid waste lines.

Stream Classification:

Solid Waste: Classify as "Hazardous Solid Waste - Toxic/Irritant."

Liquid Waste: Segregate into "Aqueous Acidic" or "Organic Solvent" streams depending

on the solvent used.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spills)
Use this protocol for expired powder, contaminated weighing boats, or spill cleanup materials.

Containment: Place the solid material in a chemically resistant container (HDPE or Glass).

Double-bagging in heavy-duty polyethylene bags is acceptable for dry solids.[1]

Labeling: Affix a hazardous waste label immediately.

Constituents: "1-Methyl-D-tryptophan Hydrochloride, Solid."[1]
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Hazards: Check "Irritant" and "Toxic."

Deactivation (Optional for Trace Amounts): For small trace residues on glassware, rinse with

5% acetic acid followed by water. Collect rinsate as liquid waste.

Final Disposal: Transfer to the facility's hazardous waste storage area for High-Temperature

Incineration.

Note: Incineration with an afterburner and scrubber is required to manage nitrogen oxides

(NOx) and hydrogen chloride (HCl) emissions.

Protocol B: Solution Waste (Experimental Byproducts)
Use this protocol for reaction mixtures, cell culture media, or stock solutions.

Solvent Identification:

If in DMSO/Methanol: Dispose of in the Halogenated Organic Solvent stream (due to the

HCl component, though often acceptable in Non-Halogenated if concentration is low—

consult local EHS).

If in Aqueous Buffer: Dispose of in the Aqueous Hazardous Waste stream.

Neutralization (If necessary): If the solution is highly acidic due to the HCl salt, neutralize to

pH 6–8 using a dilute bicarbonate solution before adding to a general aqueous waste drum

to prevent drum corrosion.

Precipitation Check: If neutralizing, watch for precipitation of the free base (1-Methyl-D-

tryptophan).[1] If precipitate forms, filter the solid and dispose of it via Protocol A (Solid

Waste).

Visualized Workflows
Figure 1: Waste Stream Decision Tree
This logic gate ensures the compound enters the correct disposal channel, minimizing cross-

reactivity risks.
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Waste Generation:
1-Methyl-D-Tryptophan HCl

Physical State?

Solid / Powder Liquid / Solution

DISPOSAL A:
Hazardous Solid Waste

(Incineration)
Primary Solvent?

Organic (DMSO, MeOH) Aqueous / Buffer

DISPOSAL B:
Organic Solvent Waste

(Fuel Blending/Incineration)

DISPOSAL C:
Aqueous Hazardous Waste

(Neutralization -> Treatment)

Click to download full resolution via product page

Caption: Decision matrix for segregating 1-Methyl-D-tryptophan HCl waste based on physical

state and solvent carrier.

Figure 2: Emergency Spill Response Workflow
Immediate actions to take in the event of a powder spill outside of containment.
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1. ALERT
Notify personnel

Evacuate immediate area

2. PPE DONNING
N95 Respirator, Nitrile Gloves,

Safety Goggles

3. CONTAINMENT
Cover with damp paper towel

to prevent dust

4. CLEANUP
Scoop into HDPE container

Wash surface with soap/water

5. DISPOSAL
Label as Hazardous Waste

Contact EHS

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for dry powder spills to minimize inhalation

exposure.

Regulatory Compliance & Documentation
Record Keeping
Maintain a Chemical Inventory Log that tracks:

Usage Rate: Date and mass of 1-Methyl-D-tryptophan HCl used.

Waste Generation: Volume of waste produced and the specific container ID it was placed in.

Destruction Certificate: Upon pickup, ensure the licensed waste contractor provides a

manifest confirming incineration.

Regulatory Frameworks
USA (EPA/RCRA): While not listed as a P-list or U-list acute hazardous waste, it must be

characterized by the generator.[1] Due to its pharmacological activity (IDO inhibition), it is

Best Practice to manage it as RCRA Hazardous Waste rather than general refuse.

EU (EWC): Classify under 16 05 06* (laboratory chemicals, consisting of or containing

hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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